Cas no 2228869-39-2 (1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2228869-39-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6415605
• PubChem ID: 165972157
• Update Time: 2025-06-08

1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol
• 2228869-39-2
• EN300-1831401

• Inchi： 1S/C10H14N2O3/c1-7-3-4-9(12(14)15)8(5-7)10(13)6-11-2/h3-5,10-11,13H,6H2,1-2H3
• InChI Key： XPFQVGMZEJDJFM-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol (CAS No. 2228869-39-2)

1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol, identified by its CAS number 2228869-39-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol consists of a phenyl ring substituted with a nitro group at the 2-position and a methyl group at the 5-position, coupled with an ethylamine chain terminated by an alcohol functional group. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are being explored for various biochemical interactions.

In recent years, there has been a growing interest in developing novel molecules that can interact with biological targets in unique ways. The nitro group in 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol is particularly noteworthy, as it can participate in hydrogen bonding and hydrophobic interactions, which are crucial for drug-receptor binding. Additionally, the methylamino group provides a basic site that can form ionic interactions with acidic residues in proteins, enhancing binding affinity.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve high selectivity and efficacy. Studies have shown that compounds with similar structural motifs to 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary studies suggesting promising results in cell-based assays.

The synthesis of 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of the nitro group necessitates careful handling due to its potential to undergo reduction or nucleophilic substitution reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

One of the key challenges in working with 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol is its solubility profile, which can vary depending on the solvent system used. Researchers have explored various solvents and co-solvents to improve solubility while maintaining stability, which is essential for both in vitro and in vivo studies. These efforts have led to optimized protocols for handling the compound in different experimental settings.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol with biological targets. These studies have revealed insights into how the compound interacts with proteins and nucleic acids, providing a foundation for structure-based drug design. By leveraging computational tools, researchers can predict binding affinities and identify potential modifications that could enhance biological activity.

The pharmacokinetic properties of 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol are also under investigation to assess its suitability for therapeutic use. Studies have focused on its metabolic stability, distribution patterns, and excretion pathways. Understanding these parameters is crucial for determining the compound's bioavailability and potential side effects, which are critical considerations in drug development.

In conclusion, 1-(5-methyl-2-nitrophenyl)-2-(methylamino)ethan-1-ol (CAS No. 2228869-39-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a significant role in advancing drug discovery efforts.